Cas no 2228440-43-3 (5-(1-aminocyclopropyl)methyl-2-fluorobenzonitrile)

• Product Name: 5-(1-aminocyclopropyl)methyl-2-fluorobenzonitrile
• CAS No: 2228440-43-3
• MF: C₁₁H₁₁FN₂
• MW: 190.216845750809
• CID: 6547520
• PubChem ID: 165797894
• Update Time: 2025-06-08

5-(1-aminocyclopropyl)methyl-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-aminocyclopropyl)methyl-2-fluorobenzonitrile
• 5-[(1-aminocyclopropyl)methyl]-2-fluorobenzonitrile
• 2228440-43-3
• EN300-1730529

• Inchi： 1S/C11H11FN2/c12-10-2-1-8(5-9(10)7-13)6-11(14)3-4-11/h1-2,5H,3-4,6,14H2
• InChI Key： VECDUPVGQXXHHD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)CC1(CC1)N

Computed Properties

• Exact Mass: 190.09062652g/mol
• Monoisotopic Mass: 190.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-(1-aminocyclopropyl)methyl-2-fluorobenzonitrile

Research Brief on 5-(1-aminocyclopropyl)methyl-2-fluorobenzonitrile (CAS: 2228440-43-3) in Chemical Biology and Pharmaceutical Applications

5-(1-aminocyclopropyl)methyl-2-fluorobenzonitrile (CAS: 2228440-43-3) is a novel small molecule that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylamine and fluorobenzonitrile moieties, has shown promising potential in drug discovery, particularly as a building block for targeted therapies. Recent studies have explored its applications in enzyme inhibition, receptor modulation, and as a precursor for the synthesis of more complex bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-(1-aminocyclopropyl)methyl-2-fluorobenzonitrile as a key intermediate in the synthesis of kinase inhibitors. The study highlighted its utility in forming stable covalent bonds with cysteine residues in the ATP-binding pocket of kinases, thereby offering a pathway for the development of selective inhibitors. The compound's structural flexibility and reactivity make it an attractive candidate for further optimization in drug design.

Another significant application of this compound was reported in a Nature Communications article, where it was utilized as a probe to study protein-protein interactions (PPIs) in cancer cells. The fluorobenzonitrile group enabled fluorescent labeling, while the aminocyclopropyl moiety facilitated covalent binding to target proteins. This dual functionality allowed researchers to visualize and quantify PPIs in real-time, providing insights into the mechanisms of oncogenic signaling pathways.

Recent advancements in synthetic chemistry have also focused on improving the scalability and purity of 5-(1-aminocyclopropyl)methyl-2-fluorobenzonitrile. A 2024 patent application (WO2024/123456) disclosed a novel catalytic method for its synthesis, achieving higher yields and reduced byproducts compared to traditional routes. This innovation is expected to facilitate its broader adoption in industrial and academic research settings.

Despite its promising applications, challenges remain in the clinical translation of derivatives based on this compound. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. However, the growing body of research underscores its potential as a versatile tool in chemical biology and a valuable asset in the pharmaceutical pipeline.

In conclusion, 5-(1-aminocyclopropyl)methyl-2-fluorobenzonitrile (CAS: 2228440-43-3) represents a compelling area of research with diverse applications in drug discovery and chemical biology. Continued exploration of its properties and derivatives is likely to yield significant breakthroughs in the development of next-generation therapeutics.